Cyanidin-3-O-glucuronide
Description
Cyanidin-3-O-glucuronide is a metabolite of the anthocyanin cyanidin. It is found in human urine and has been detected in plant tissues such as blueberries, elderberry, and grape leaves . It is a well-known natural anthocyanin and possesses antioxidant and anti-inflammatory properties . It is one of the most common anthocyanins naturally found in black rice, black bean, purple potato, and many colorful berries .
Mechanism of Action
Cyanidin-3-O-glucuronide activates adenosine monophosphate-activated protein kinase (AMPK), a cellular energy sensor involved in metabolism and the aging process . It suppresses hepatic gluconeogenesis by reducing the expression of gluconeogenic genes through the phosphorylation inactivation of CRTC2 and HDAC5 coactivators via AMPK . It also shows potent antioxidant activity and induces cellular senescence, and apoptosis in oxidative-stress induced senescence in hepatocarcinoma cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Cyanidin-3-O-glucuronide involves the conversion of Cyanidin-3-O-glucoside to Cyanidin-3-O-glucuronide through glucuronidation.", "Starting Materials": [ "Cyanidin-3-O-glucoside", "Glucuronic acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve Cyanidin-3-O-glucoside in methanol and add sodium hydroxide to the solution.", "Step 2: Heat the solution at 60-70°C for 2-3 hours to allow for the conversion of Cyanidin-3-O-glucoside to Cyanidin.", "Step 3: Add glucuronic acid to the solution and heat at 60-70°C for 12-24 hours to allow for the glucuronidation of Cyanidin.", "Step 4: Cool the solution and adjust the pH to 7-8 using sodium hydroxide.", "Step 5: Extract the product using ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Purify the product using column chromatography with a solvent system of methanol and water." ] } | |
CAS RN |
775284-61-2 |
Product Name |
Cyanidin-3-O-glucuronide |
Molecular Formula |
C21H19O12·Cl |
Molecular Weight |
498.82 |
Origin of Product |
United States |
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